Cas no 1805087-72-2 (3-(Difluoromethyl)-2-hydroxy-6-(trifluoromethyl)pyridine-5-acetonitrile)

• Product Name: 3-(Difluoromethyl)-2-hydroxy-6-(trifluoromethyl)pyridine-5-acetonitrile
• CAS No: 1805087-72-2
• MF: C₉H₅F₅N₂O
• MW: 252.140819311142
• CID: 4804850
• Update Time: 2025-06-11

3-(Difluoromethyl)-2-hydroxy-6-(trifluoromethyl)pyridine-5-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-2-hydroxy-6-(trifluoromethyl)pyridine-5-acetonitrile

• Inchi： 1S/C9H5F5N2O/c10-7(11)5-3-4(1-2-15)6(9(12,13)14)16-8(5)17/h3,7H,1H2,(H,16,17)
• InChI Key： HXVLKNCGCFITCD-UHFFFAOYSA-N
• SMILES： FC(C1=C(CC#N)C=C(C(F)F)C(N1)=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 452
• XLogP3: 0.9
• Topological Polar Surface Area: 52.9

Additional information on 3-(Difluoromethyl)-2-hydroxy-6-(trifluoromethyl)pyridine-5-acetonitrile

Comprehensive Introduction to 3-(Difluoromethyl)-2-hydroxy-6-(trifluoromethyl)pyridine-5-acetonitrile (CAS No. 1805087-72-2)

The compound 3-(Difluoromethyl)-2-hydroxy-6-(trifluoromethyl)pyridine-5-acetonitrile (CAS No. 1805087-72-2) is a highly specialized chemical entity that has garnered significant attention in the fields of agrochemicals, pharmaceuticals, and material science. Its unique molecular structure, featuring both difluoromethyl and trifluoromethyl groups, contributes to its remarkable physicochemical properties and broad applicability. This article delves into the compound's characteristics, applications, and relevance to contemporary research trends, addressing common queries and industry demands.

One of the most intriguing aspects of 3-(Difluoromethyl)-2-hydroxy-6-(trifluoromethyl)pyridine-5-acetonitrile is its role in modern agrochemical formulations. With increasing global emphasis on sustainable agriculture and crop protection, researchers are actively exploring novel compounds that offer enhanced efficacy and environmental compatibility. The presence of fluorine atoms in this molecule enhances its bioactivity, making it a promising candidate for developing next-generation pesticides and herbicides. Industry professionals frequently search for "fluorinated pyridine derivatives in agriculture" or "eco-friendly agrochemicals," highlighting the growing demand for innovative solutions in this sector.

In the pharmaceutical realm, 3-(Difluoromethyl)-2-hydroxy-6-(trifluoromethyl)pyridine-5-acetonitrile serves as a valuable intermediate for synthesizing bioactive molecules. Fluorinated compounds are known for their ability to improve metabolic stability and membrane permeability, traits highly sought after in drug discovery. Queries such as "fluorine in drug design" or "pyridine-based pharmaceuticals" reflect the compound's relevance to cutting-edge medicinal chemistry. Its structural motifs align with current trends in targeting kinase inhibitors and anti-inflammatory agents, further solidifying its importance.

From a material science perspective, the compound's unique electronic properties make it suitable for applications in organic electronics and advanced coatings. The integration of trifluoromethyl groups often imparts desirable characteristics like thermal stability and resistance to degradation, addressing common search terms like "high-performance fluorinated materials." Researchers are particularly interested in how such compounds can contribute to the development of flexible electronics and energy-efficient technologies.

The synthesis and characterization of 3-(Difluoromethyl)-2-hydroxy-6-(trifluoromethyl)pyridine-5-acetonitrile involve sophisticated techniques, including NMR spectroscopy and HPLC analysis. These methods ensure the compound's purity and consistency, critical for industrial and research applications. Frequently asked questions like "analytical methods for fluorinated compounds" or "quality control in specialty chemicals" underscore the importance of robust analytical protocols in handling such advanced materials.

Environmental and regulatory considerations also play a pivotal role in the compound's adoption. With stringent regulations governing chemical usage, stakeholders often search for "green chemistry alternatives" or "sustainable fluorochemicals." 3-(Difluoromethyl)-2-hydroxy-6-(trifluoromethyl)pyridine-5-acetonitrile is being evaluated for its environmental impact, with studies focusing on biodegradation pathways and ecotoxicological profiles. This aligns with the broader industry shift toward environmentally responsible practices.

In conclusion, 3-(Difluoromethyl)-2-hydroxy-6-(trifluoromethyl)pyridine-5-acetonitrile (CAS No. 1805087-72-2) represents a versatile and high-value compound with multifaceted applications. Its alignment with current research trends—such as sustainable agriculture, advanced drug development, and innovative materials—ensures its continued relevance. By addressing common search queries and industry pain points, this article aims to provide a comprehensive yet accessible resource for professionals and researchers alike.